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Compound of Interest

Compound Name: 3-Bromooctane

Cat. No.: B146061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Bromooctane, a significant
halogenated alkane in organic synthesis. This document details its fundamental chemical
properties, common synthetic routes, and key reactions, offering valuable insights for its
application in research and development.

Core Molecular and Physical Properties

3-Bromooctane is a secondary alkyl halide. Its chemical identity and key physical
characteristics are summarized below.

Property Value Source
Molecular Formula C8H17Br [11121[3114]
Molecular Weight 193.12 g/mol [11[2]1[3][41[5]
CAS Number 999-64-4 [11[2]13][4]
Boiling Point 190.8°C at 760mmHg [6]

Density 1.108 g/cm3 [6]
Refractive Index 1.4582 (at 20°C) [31[6]
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Synthesis of 3-Bromooctane

The synthesis of 3-Bromooctane, like other secondary bromoalkanes, can be achieved
through several methods. A common laboratory-scale synthesis involves the bromination of the
corresponding alcohol, 3-octanol.

Experimental Protocol: Synthesis from 3-Octanol

This protocol describes a typical procedure for the synthesis of 3-Bromooctane from 3-octanol
using hydrobromic acid.

Materials:

» 3-octanol

o Concentrated hydrobromic acid (48%)

» Concentrated sulfuric acid

e Sodium bicarbonate solution (5%)

e Anhydrous magnesium sulfate

o Separatory funnel

« Distillation apparatus

e Round-bottom flask

e Heating mantle

Procedure:

 In a round-bottom flask, combine 3-octanol and concentrated hydrobromic acid.
» Slowly add concentrated sulfuric acid to the cooled mixture while stirring.

o Heat the mixture under reflux for a specified period to ensure the completion of the reaction.
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After cooling, transfer the mixture to a separatory funnel and wash sequentially with water,
5% sodium bicarbonate solution, and again with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude 3-Bromooctane by distillation.

The following diagram illustrates the general workflow for this synthesis.

Synthesis Workflow

(S-Octanol + HBr/HZSOAJ

Aqueous Workup
(Separatory Funnel)

Drying
(Anhydrous MgS04)

Distillation
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A generalized workflow for the synthesis of 3-Bromooctane.

Key Reactions of 3-Bromooctane

As a secondary alkyl halide, 3-Bromooctane readily participates in several fundamental
organic reactions, most notably nucleophilic substitution and the formation of Grignard
reagents.

Nucleophilic Substitution Reactions

3-Bromooctane can undergo both SN1 and SN2 reactions, with the reaction pathway being
highly dependent on the reaction conditions such as the nucleophile, solvent, and temperature.
[7] Strong nucleophiles in polar aprotic solvents favor the SN2 pathway, which proceeds with
an inversion of stereochemistry.[7] Weaker nucleophiles in polar protic solvents favor the SN1
pathway, which involves a carbocation intermediate and typically results in a racemic mixture of

products.[7]

A common example is the reaction with a hydroxide ion to form 3-octanol.

SN2 Reaction Pathway

(B-Bromooctane) < >
Substitution Product
(e.g., 3-Octanol)

Click to download full resolution via product page

lllustrative pathway of an SN2 reaction involving 3-Bromooctane.
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Grighard Reagent Formation and Reactions

3-Bromooctane can be used to prepare a Grignard reagent by reacting it with magnesium
metal in an anhydrous ether solvent.[8] The resulting organomagnesium compound is a potent
nucleophile and a strong base.

Experimental Protocol: Grignard Reagent Formation
Materials:

3-Bromooctane

Magnesium turnings

Anhydrous diethyl ether or THF

A three-necked flask equipped with a reflux condenser and a dropping funnel

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

e Ensure all glassware is oven-dried to remove any traces of water.

e Place magnesium turnings in the flask under an inert atmosphere.

e Add a small amount of a solution of 3-Bromooctane in anhydrous ether to initiate the
reaction.

e Once the reaction begins (indicated by bubbling and a cloudy appearance), add the
remaining 3-Bromooctane solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is consumed.

The formed Grignard reagent can then be used in a variety of subsequent reactions, such as
additions to carbonyl compounds to form alcohols.
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Grignard Reagent Formation and Reaction
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Logical flow from 3-Bromooctane to an alcohol via a Grignard reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146061#3-bromooctane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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